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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for

conducting CRISPR-Cas9 based genetic screens to identify mechanisms of resistance to

dCeMM2, a molecular glue degrader that induces the degradation of cyclin K.

Introduction
dCeMM2 is a small molecule that functions as a "molecular glue," inducing the proximity of the

CDK12-cyclin K complex to the CRL4B E3 ubiquitin ligase complex. This induced proximity

leads to the ubiquitination and subsequent proteasomal degradation of cyclin K, resulting in cell

cycle arrest and apoptosis in sensitive cancer cell lines.[1][2][3][4] However, as with many

targeted therapies, the development of drug resistance is a significant clinical challenge.

CRISPR-based functional genomics screens are powerful tools to systematically interrogate

the genome and identify gene knockouts that confer resistance to dCeMM2, thereby

elucidating the compound's mechanism of action and potential resistance pathways.

Principle of the Assay
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A pooled CRISPR knockout screen is used to identify genes whose loss of function confers

resistance to dCeMM2. A population of Cas9-expressing cells is transduced with a lentiviral

library of single guide RNAs (sgRNAs) targeting thousands of genes. Each cell receives a

single sgRNA, which directs the Cas9 nuclease to a specific genomic locus, creating a gene

knockout. The population of knockout cells is then treated with dCeMM2 at a concentration that

is cytotoxic to the parental cells. Cells with gene knockouts that confer resistance to dCeMM2
will survive and proliferate, leading to an enrichment of the corresponding sgRNAs in the

surviving cell population. Deep sequencing of the sgRNA cassette from the initial and final cell

populations allows for the identification of enriched sgRNAs, thereby pinpointing the genes

whose loss confers resistance.

Signaling Pathway of dCeMM2 Action
The following diagram illustrates the proposed mechanism of action for dCeMM2, leading to

the degradation of Cyclin K.
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1. Preparation

2. CRISPR Screen

3. Analysis

Generate Cas9-expressing
stable cell line

Transduce Cas9-cells with
sgRNA library (low MOI)

Package pooled sgRNA
lentiviral library

Select transduced cells
(e.g., Puromycin)

Collect baseline (T0)
cell population

Treat with dCeMM2
(e.g., 4x EC50) or DMSO

Culture for 14-21 days

Harvest surviving
cell populations

Isolate genomic DNA

Amplify sgRNA cassettes
by PCR

Next-Generation
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sgRNA enrichment

Identify resistance genes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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